Cas no 1354025-07-2 ([1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1354025-07-2
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 2160027
• Update Time: 2025-07-17

[1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester
• [1-((S)-2-aminopropanyl)piperidin-2-ylmethyl]ethylcarbamic acid benzyl ester
• Benzyl ((1-((S)-2-aminopropanoyl)piperidin-2-yl)methyl)(ethyl)carbamate
• AM97027
• [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester

• Inchi： 1S/C19H29N3O3/c1-3-21(19(24)25-14-16-9-5-4-6-10-16)13-17-11-7-8-12-22(17)18(23)15(2)20/h4-6,9-10,15,17H,3,7-8,11-14,20H2,1-2H3/t15-,17?/m0/s1
• InChI Key： MZBKLERWMVWEIN-MYJWUSKBSA-N
• SMILES： O=C([C@H](C)N)N1CCCCC1CN(C(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 438
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester

Research Briefing on [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS: 1354025-07-2)

The compound [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS: 1354025-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the piperidin-2-ylmethyl moiety and the benzyl ester group, contribute to its ability to interact with specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer.

In addition to its role as a protease inhibitor, [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester has shown promise in the development of targeted drug delivery systems. Researchers have exploited its benzyl ester group for conjugation with nanoparticles, enabling site-specific release of therapeutic agents. A recent preclinical study reported in ACS Nano (2024) utilized this approach to enhance the bioavailability and reduce off-target effects of a model anticancer drug.

The synthetic pathways for this compound have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis route that employs asymmetric catalysis to achieve the desired (S)-configuration at the amino-propionyl center. This advancement addresses previous challenges related to racemization and purification, making the compound more accessible for large-scale applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified rapid ester hydrolysis in vivo as a potential limitation, prompting ongoing research into prodrug strategies and formulation approaches. Current efforts, as reported in recent conference proceedings from the American Chemical Society (2024), are focusing on structural modifications to improve metabolic stability while maintaining therapeutic efficacy.

In conclusion, [1-((S)-2-Amino-propionyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester represents a versatile scaffold with multiple applications in drug discovery and development. The compound's unique chemical properties and demonstrated biological activities make it a valuable subject for continued research. Future studies will likely explore its potential in additional therapeutic areas and further optimize its pharmacological profile for clinical use.